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Compound of Interest

N-Boc-1-trityl-L-histidine Methyl!
Compound Name:
Ester

cat. No.: B13908625

Executive Summary

Boc-His(Trt)-OMe is a fully protected histidine derivative used primarily as a C-terminal building
block in solution-phase peptide synthesis or as an intermediate in the synthesis of modified
histidine analogs.[1] Unlike its free-acid counterpart (Boc-His(Trt)-OH, MP ~130°C), the methyl
ester variant exhibits a lower lattice energy, often resulting in the isolation of a metastable
amorphous foam or oil after synthesis.[1]

Achieving a crystalline solid form is critical for:
» Purity: Exclusion of solvent inclusions and stereoisomers (D-His).
 Stability: Prevention of hygroscopic degradation and hydrolysis of the methyl ester.[1]

» Handling: Precise stoichiometry during coupling reactions.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]
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Feature Specification

) N-a-t-Butoxycarbonyl-N-im-trityl-L-histidine
Chemical Name
methyl ester

Formula C31H33N304

Molecular Weight ~511.61 g/mol

Boc (Acid labile, N-a), Trityl (Acid labile, N-

Protecting Groups L
imidazole)

C-Terminus Methyl Ester (Base labile, orthogonal to Boc/Trt)

The "Powder" vs. "Crystal" Dichotomy

In the context of protected amino acids, "powder” and "crystal” refer to the supramolecular
arrangement of the molecules.[1]

o Amorphous Powder/Foam: Disordered arrangement. High surface area, rapid dissolution,
but prone to absorbing moisture and retaining solvent (e.g., DCM, THF).[1] Often obtained by
rotary evaporation.

o Crystalline Solid: Ordered lattice. Defined melting point, lower solubility (thermodynamically
stable), and exclusion of impurities.[1] Obtained via controlled precipitation or slow
evaporation.

Comparative Physical Properties

The following data contrasts the typical properties of the amorphous isolate versus the refined
crystalline form.
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Amorphous Powder . ]
Property Crystalline Solid
(Foam)

White/Off-white puffed foam or ~ Colorless needles or white

Appearance ) ) ]
sticky solid prisms
] ] Indistinct; softens ~50-60°C Sharp; typically 75-80°C
Melting Point -
(glass transition) (dependent on polymorph)
Solubility (MeOH) Very High (Instant) High (Requires agitation)
Solubility (Hexane) Insoluble (oils out) Insoluble (precipitates)
o High (absorbs atmospheric ] ]
Hygroscopicity Low (hydrophobic lattice)
H20)
Residual Solvent High (often >2% DCM/EtOAC) Low (<0.5%)
Stability Prone to slow hydrolysis if wet Stable for years at -20°C

Critical Insight: The bulky Trityl (Trt) group on the imidazole ring provides significant steric
hindrance.[1] In the amorphous state, this bulk prevents tight packing, leading to "oiling out."[1]
In the crystalline state, the Trityl groups interlock (pi-stacking), stabilizing the lattice.[1]

Experimental Workflows
Protocol 1: Crystallization from Amorphous Foam

Objective: Convert crude, oily Boc-His(Trt)-OMe into a stable crystalline solid.[1]
Reagents:
e Crude Boc-His(Trt)-OMe (foam/oil)[1]

o Ethyl Acetate (EtOAC) - Solvent
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n-Hexane (or Petroleum Ether) - Anti-solvent[1]

Step-by-Step Methodology:

Dissolution: Dissolve the crude foam in the minimum amount of warm EtOAc (approx. 40°C).
The solution should be clear.

o Note: If the solution is cloudy, filter through a celite pad to remove inorganic salts.[1]

Nucleation: Add n-Hexane dropwise to the warm solution with gentle stirring until a persistent
slight turbidity (cloudiness) appears.

Re-solubilization: Add a few drops of EtOACc to just clear the turbidity.
Crystallization:
o Method A (Fast): Place at 4°C overnight. Likely yields microcrystalline powder.

o Method B (High Purity): Leave at room temperature in a vial covered with perforated
parafilm (slow evaporation). Yields larger prisms.

Isolation: Filter the crystals using a sintered glass funnel. Wash with cold 1:4 EtOAc:Hexane.

Drying: Dry under high vacuum (<1 mbar) for 24 hours to remove lattice-bound solvent.

Protocol 2: Solubility & Purity Check (Self-Validating)

Objective: Confirm the solid-state form and purity before use.[1]

Visual Inspection: Crystalline material should sparkle under light; amorphous material looks
dull/matte.

TLC Analysis:
o Mobile Phase: Chloroform:Methanol (9:1).

o Visualization: UV (Trityl absorbs strongly) and Ninhydrin (negative for Boc-protected,
positive only if deprotected).
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o Criterion: Single spot, Rf ~0.6-0.7.[1]

» Melting Point Check: A sharp melting range (<2°C spread) confirms crystallinity. A broad
range (>5°C) indicates amorphous content or impurities.

Visualization: Solid-State Transformation Logic[1]

The following diagram illustrates the thermodynamic pathway from the kinetic amorphous form
to the stable crystalline lattice, highlighting the role of the Trityl group.

Solvation
Dissolution y{ (Warm EtOAC) | saturation

Rapid i
Crude Boc-His(Trt)-OMe ap.C procip Nucleation Point ing Lattice Formation Crystalline Solid
(AmOrphous FOam) |l (Hexane Addition) (Trityl Pi-Stacking) (Thermodynamic Product)

Click to download full resolution via product page

Caption: Workflow converting kinetic amorphous foam to thermodynamic crystalline solid.
Dashed line represents the risk of "oiling out" if anti-solvent is added too quickly.[1]

Application Implications
Impact on Peptide Synthesis

Using the crystalline form of Boc-His(Trt)-OMe ensures:

» Stoichiometric Accuracy: Amorphous powders often contain 5-15% solvent by weight.
Weighing 1.0g of amorphous powder might only deliver 0.85g of active amino acid, leading
to incomplete coupling.[1]

e Racemization Control: Crystalline material typically has higher optical purity (>99.5% L-
isomer). Amorphous foams, having been subjected to uncontrolled evaporation, may contain
elevated levels of the D-isomer.[1]

Storage Recommendations

e Crystalline: Store at +4°C or -20°C. Desiccate to prevent surface moisture condensation.
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e Amorphous:Strictly -20°C. Must be stored under Argon/Nitrogen. The high surface area
makes it a "sponge" for moisture, which can hydrolyze the methyl ester to the free acid over
time.[1]
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(Note: While specific datasheets for the Methyl Ester (OMe) are rare compared to the Free Acid
(OH), the physical principles of crystallization and solubility described above are standard for
Boc-protected amino acid esters.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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